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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of chlorocyclohexane, a versatile
halogenated organic compound. It details the molecule's fundamental physicochemical
properties, spectroscopic signature, and established synthetic protocols, with a focus on
providing actionable information for laboratory applications.

Molecular Structure and Physicochemical
Properties

Chlorocyclohexane, also known as cyclohexyl chloride, is a cyclic alkyl halide. The molecule
consists of a six-membered cyclohexane ring where one hydrogen atom is substituted by a
chlorine atom. The chlorine atom can exist in either an axial or equatorial position due to the
chair conformation of the cyclohexane ring, with the equatorial conformer being more stable.

Data Presentation: Physicochemical Properties of Chlorocyclohexane

All quantitative data has been summarized in the table below for easy reference and
comparison.
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Property Value Source(s)
Molecular Formula CeH11ClI [L1121[31[4115]
Molecular Weight 118.60 g/mol [1][3]
CAS Number 542-18-7 [1][21[3][4]
Appearance Colorless liquid [1112][5]
Odor Suffocating, unpleasant [1][5]
Boiling Point 142 °C [1112]5]
Melting Point -44 °C [1112][5]
Density 1.000 g/mL at 20 °C/4 °C [1]
Insoluble in water; soluble in
Solubility alcohol, ether, acetone,

benzene, and chloroform.[1][6]

Refractive Index

1.4626 at 20 °C

[1]

Flash Point

90 °F (32.2 °C)

[1]

Vapor Density

4.08 (Air = 1)

[1]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of

chlorocyclohexane, providing a framework for laboratory replication.

Synthesis of Chlorocyclohexane via Snl Reaction from

Cyclohexanol

A common and effective method for the preparation of chlorocyclohexane is through the Snl

(unimolecular nucleophilic substitution) reaction of cyclohexanol with hydrochloric acid, often
catalyzed by zinc chloride (ZnCl2).[7][8]

Reaction: CeH110H + HCI --(ZnCl2)--> CeH11Cl + H20
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Detailed Methodology:

o Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, combine
cyclohexanol and concentrated hydrochloric acid. A common molar ratio is approximately 1:5
to ensure an excess of the nucleophile.

o Catalyst Addition: Carefully add anhydrous zinc chloride to the reaction mixture. The zinc
chloride acts as a Lewis acid, coordinating with the hydroxyl group of the cyclohexanol to
make it a better leaving group.

o Reflux: Heat the reaction mixture to reflux. The reflux temperature will be close to the boiling
point of the mixture. Maintain reflux for a period of 30 minutes to an hour to ensure the
reaction goes to completion.[7]

e Work-up and Extraction:

o Allow the mixture to cool to room temperature. Two layers will form: an upper organic layer
containing the product and a lower aqueous layer.

o Transfer the mixture to a separatory funnel. Separate the aqueous layer.
o Wash the organic layer sequentially with:
» Water to remove the majority of the remaining acid and zinc salts.

» A 5-10% sodium bicarbonate (NaHCOs3) solution to neutralize any remaining acid. Be
sure to vent the separatory funnel frequently to release the carbon dioxide gas
produced.

= A final wash with water.

e Drying: Transfer the washed organic layer to a clean, dry Erlenmeyer flask and dry it over an
anhydrous drying agent such as anhydrous calcium chloride (CaClz) or sodium sulfate
(NazS0a).

e Purification:

o Decant or filter the dried liquid to remove the drying agent.
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o Purify the crude chlorocyclohexane by simple or fractional distillation. Collect the fraction
boiling at approximately 141-143 °C.

Characterization of Chlorocyclohexane

The identity and purity of the synthesized chlorocyclohexane can be confirmed using various
spectroscopic techniques.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of chlorocyclohexane will show a complex pattern of
signals in the aliphatic region. The proton on the carbon bearing the chlorine atom (the a-
proton) will be the most downfield signal, typically appearing around 4.0 ppm. The other
cyclohexane protons will appear as a series of overlapping multiplets further upfield.

e 13C NMR: The carbon NMR spectrum provides a clearer picture. The carbon atom bonded to
the chlorine will be the most downfield signal in the aliphatic region. The other five carbon
atoms of the cyclohexane ring will appear at distinct chemical shifts.

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum of chlorocyclohexane will be characterized by:

e C-H stretching vibrations: Strong absorptions in the region of 2850-2950 cm~1.
e C-H bending vibrations: Absorptions around 1450 cm~—2.

o C-Cl stretching vibration: A characteristic absorption in the fingerprint region, typically
between 650 and 850 cm~*. The exact position can depend on whether the chlorine is in an
axial or equatorial position.

2.2.3. Mass Spectrometry (MS)

The mass spectrum of chlorocyclohexane will show a molecular ion peak (M*) at m/z = 118.
A characteristic feature of chlorine-containing compounds is the presence of an M+2 peak at
m/z = 120, with an intensity of approximately one-third of the molecular ion peak, due to the
natural abundance of the 3’Cl isotope. Common fragmentation patterns include the loss of HCI
(M-36) and the loss of the chlorine atom (M-35).
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Visualizations

The following diagrams illustrate key logical and experimental relationships in the synthesis of
chlorocyclohexane.
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Caption: Experimental workflow for the synthesis of chlorocyclohexane.
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Caption: Simplified Sn1 reaction mechanism for chlorocyclohexane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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